Cas no 2287320-52-7 (6-chloro-5-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-5-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 2287320-52-7
• MF: C₁₂H₁₃ClFN₃O
• MW: 269.702524900436
• CID: 6465855
• PubChem ID: 165846269
• Update Time: 2025-06-14

6-chloro-5-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole
• EN300-6749304
• 2287320-52-7

• Inchi： 1S/C12H13ClFN3O/c13-9-5-12-11(6-10(9)14)15-16-17(12)7-8-3-1-2-4-18-8/h5-6,8H,1-4,7H2
• InChI Key： FWHMYRHZSFLMDM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(CC1CCCCO1)N=N2)F

Computed Properties

• Exact Mass: 269.0731179g/mol
• Monoisotopic Mass: 269.0731179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.9Ų

Additional information on 6-chloro-5-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole

Comprehensive Overview of 6-chloro-5-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287320-52-7)

6-chloro-5-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287320-52-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a benzotriazole core substituted with chloro and fluoro groups, along with a tetrahydropyranylmethyl side chain. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules.

Researchers are particularly interested in the 6-chloro-5-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole due to its potential applications in drug discovery. The presence of both chloro and fluoro substituents enhances its reactivity, enabling selective modifications for targeted biological activity. The oxan-2-ylmethyl group further contributes to its stability and solubility, making it suitable for various formulation studies.

In recent years, the demand for fluorinated benzotriazole derivatives has surged, driven by their role in developing antiviral and anticancer agents. The compound’s CAS No. 2287320-52-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its structural analogs have shown promise in inhibiting specific enzymes, which aligns with the growing interest in precision medicine.

From a synthetic chemistry perspective, 6-chloro-5-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole offers a robust platform for further derivatization. The chloro and fluoro groups allow for cross-coupling reactions, while the benzotriazole moiety can participate in cyclization and coordination chemistry. These attributes make it a valuable building block for constructing diverse molecular architectures.

Environmental and sustainability considerations are also shaping the discourse around this compound. As industries seek greener alternatives, the efficient synthesis and biodegradability of 6-chloro-5-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole are under scrutiny. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production, addressing the broader push for sustainable chemistry.

The compound’s physicochemical properties, such as melting point, solubility, and stability, are critical for its practical applications. Studies indicate that the tetrahydropyranylmethyl side chain improves its pharmacokinetic profile, enhancing bioavailability in biological systems. This feature is particularly valuable in designing prodrugs or delivery systems for challenging therapeutic targets.

In summary, 6-chloro-5-fluoro-1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole (CAS No. 2287320-52-7) represents a multifaceted compound with broad utility in medicinal and materials chemistry. Its structural uniqueness and adaptability position it as a key player in advancing scientific innovation, resonating with contemporary trends in drug development and sustainable synthesis.